Cas no 1551-74-2 (cis-2-Amino-cyclooctanol)

• Product Name: cis-2-Amino-cyclooctanol
• CAS No: 1551-74-2
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD32664138
• CID: 5210126
• Update Time: 2025-06-08

cis-2-Amino-cyclooctanol Chemical and Physical Properties

Names and Identifiers

• cis-2-Amino-cyclooctanol

• MDL： MFCD32664138
• Inchi： 1S/C8H17NO/c9-7-5-3-1-2-4-6-8(7)10/h7-8,10H,1-6,9H2/t7-,8+/m0/s1
• InChI Key： DUJAFYDYPPBLOY-JGVFFNPUSA-N
• SMILES： [C@@H]1(O)CCCCCC[C@@H]1N

Additional information on cis-2-Amino-cyclooctanol

Cis-2-Amino-cyclooctanol (CAS No. 1551-74-2): A Comprehensive Overview in Modern Chemical Biology

Cis-2-Amino-cyclooctanol, with the chemical identifier CAS No. 1551-74-2, is a compound of significant interest in the field of chemical biology. This bicyclic amine has garnered attention due to its unique structural properties and potential applications in pharmaceutical research, particularly in the development of novel therapeutic agents. The compound's stereochemistry, specifically the cis configuration, plays a crucial role in its biological activity and interactions with target molecules.

The molecular structure of Cis-2-Amino-cyclooctanol consists of a cyclooctane ring substituted with an amino group at the 2-position. This configuration imparts a specific three-dimensional shape that can influence its binding affinity and selectivity in biological systems. The presence of the amino group also makes it a versatile intermediate for further chemical modifications, enabling the synthesis of more complex molecules.

In recent years, Cis-2-Amino-cyclooctanol has been explored for its potential role in drug discovery. Its structural framework resembles that of certain natural products and bioactive peptides, making it a valuable scaffold for designing new pharmacophores. Researchers have been particularly interested in its ability to modulate protein-protein interactions and enzyme activities, which are critical targets in many diseases.

One of the most promising areas of research involving Cis-2-Amino-cyclooctanol is its application as a chiral ligand in asymmetric synthesis. The compound's rigid bicyclic structure provides a stable platform for catalytic processes, enhancing the enantioselectivity of reactions. This has significant implications for the production of enantiomerically pure drugs, which are often required to achieve optimal therapeutic effects while minimizing side reactions.

Recent studies have also highlighted the compound's potential in the development of neuroprotective agents. The ability of Cis-2-Amino-cyclooctanol to interact with specific neural receptors has been investigated, revealing its potential as a precursor for drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The precise stereochemistry of the compound appears to be key in modulating these interactions, underscoring the importance of understanding its three-dimensional structure.

The synthesis of Cis-2-Amino-cyclooctanol presents unique challenges due to its cyclic nature and the need to maintain the correct stereochemistry. Advanced synthetic methodologies, including catalytic hydrogenation and enzymatic resolution, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing sufficient quantities of the compound for both research and potential clinical applications.

In addition to its pharmaceutical applications, Cis-2-Amino-cyclooctanol has found utility in materials science. Its ability to form stable complexes with other molecules makes it a valuable component in the development of novel materials with specific properties. For instance, it has been used to create polymers with enhanced thermal stability and mechanical strength.

The future prospects for Cis-2-Amino-cyclooctanol are promising, with ongoing research aimed at expanding its applications across various fields. As our understanding of its biological activities and synthetic capabilities grows, so too does its potential as a versatile building block in chemical biology and drug discovery. The continued exploration of this compound is likely to yield new insights and innovations that will benefit both scientific research and industrial applications.